Cas no 2172145-09-2 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid
• CAS No: 2172145-09-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6227721
• PubChem ID: 165545509
• Update Time: 2025-07-24

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid
• EN300-1489029
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]butanoic acid
• 2172145-09-2

• Inchi： 1S/C26H30N2O5/c1-26(17-13-14-17,24(31)28(2)15-7-12-23(29)30)27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,7,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： BFJBHHAIARLKHC-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid

Comprehensive Overview of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid (CAS No. 2172145-09-2)

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid (CAS No. 2172145-09-2) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality intermediates like 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid. With the rise of personalized medicine and bioconjugation techniques, this compound is gaining traction in academic and industrial labs. Its CAS No. 2172145-09-2 is frequently searched in databases, reflecting its relevance in modern drug discovery pipelines.

One of the standout features of this compound is its compatibility with solid-phase peptide synthesis (SPPS), a method dominating current peptide production. The Fmoc group ensures selective deprotection, enabling precise control over peptide chain elongation. This aligns with the industry's shift toward green chemistry and sustainable synthesis, as SPPS minimizes solvent waste compared to traditional methods.

Recent studies highlight the role of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid in designing peptide-drug conjugates (PDCs), a hot topic in oncology research. Its cyclopropyl moiety enhances metabolic stability, addressing a key challenge in peptide-based drug development. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach to degrade disease-causing proteins.

From a technical perspective, the compound's N-methylpropanamidobutanoic acid backbone contributes to improved bioavailability, a critical factor in oral peptide therapeutics. This aligns with frequent search queries like "peptide stability enhancement" and "Fmoc-protected amino acid derivatives", underscoring its practical significance. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, ensuring compliance with stringent regulatory standards.

In conclusion, 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidobutanoic acid (CAS No. 2172145-09-2) represents a cutting-edge tool for researchers navigating the evolving landscape of biopharmaceuticals. Its multifaceted applications—from drug conjugation to peptide engineering—position it as a compound of enduring interest in both academic and industrial settings.